Cas no 498548-09-7 (3-PYRROLIDIN-3-YLPYRIDINE)

3-PYRROLIDIN-3-YLPYRIDINE structure
Product Name:3-PYRROLIDIN-3-YLPYRIDINE
CAS No:498548-09-7
Molecular Formula:C9H12N2
Molecular Weight:148.20500
CID:932877
PubChem ID:3613651
3-PYRROLIDIN-3-YLPYRIDINE Properties
Names and Identifiers
-
- 3-PYRROLIDIN-3-YLPYRIDINE
- EN300-69088
- CS-0200205
- 3-pyrrolidin-3-yl-pyridine
- Pyridine, 3-(3-pyrrolidinyl)-, (+)- (9CI)
- 3-pyrrolidine-3-yl pyridine
- 3-(3-pyrrolidinyl)-pyridine
- J-510970
- 150281-46-2
- AKOS009158456
- 498548-09-7
- A827881
- 3-(3-pyrrolidinyl) pyridine
- MFCD01862540
- 498548-11-1
- TS-01949
- JNZDYUPZUHCHFK-UHFFFAOYSA-N
- 3-(pyrrolidin-3-yl)pyridine
- (+)-3-(Pyrrolidin-3-yl)pyridine
- Pyridine, 3-(3-pyrrolidinyl)-
- Pyridine,3-(3-pyrrolidinyl)-, (+)-
- AR1448
- A884176
- 3-(3-pyrrolidinyl)pyridine
- DTXSID80933903
- (4-Pyrrolidin-3-Yl)pyridine
- SB33786
- SCHEMBL717702
- DB-011099
- F2148-0158
-
- InChIKey: JNZDYUPZUHCHFK-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H12N2/c1-2-8(6-10-4-1)9-3-5-11-7-9/h1-2,4,6,9,11H,3,5,7H2
- SMILES: C1CNCC1C2=CN=CC=C2
Computed Properties
- Exact Mass: 148.10000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 148.1
- Heavy Atom Count: 11
- Complexity: 125
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.6
- Topological Polar Surface Area: 24.9A^2
Experimental Properties
- LogP: 1.48730
- PSA: 24.92000
- Refractive Index: 1.536
- Boiling Point: 267 ºC
- Flash Point: 116 ºC
- Density: 1.042
3-PYRROLIDIN-3-YLPYRIDINE Related Literature
-
James S. Scott,Peter Barton,Stuart N. L. Bennett,Joanne deSchoolmeester,Linda Godfrey,Elaine Kilgour,Rachel M. Mayers,Martin J. Packer,Amanda Rees,Paul Schofield,Nidhal Selmi,John G. Swales,Paul R. O. Whittamore Med. Chem. Commun. 2012 3 1264
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